N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C26H24N2O3S/c1-18-5-4-6-19(13-18)15-28-16-25(21-7-2-3-8-22(21)28)32-17-26(29)27-20-9-10-23-24(14-20)31-12-11-30-23/h2-10,13-14,16H,11-12,15,17H2,1H3,(H,27,29)
• InChI Key: JYSPLQQDYBXHEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C26H24N2O3S
• Molecular Weight: 444.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H24N2O3S and its molecular weight is 444.55. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Pharmaceutical Applications

Compounds similar to N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide exhibit significant potential in the development of new therapeutic agents. For example, derivatives of benzothiazole and benzodioxine have been studied for their antitumor, antibacterial, and enzyme inhibitory activities. These studies highlight the synthetic pathways to such compounds and their biological evaluations against various diseases, suggesting their utility in designing new drugs with potential anticancer properties or antimicrobial activities (Abbasi et al., 2019; Shams et al., 2010).

2. Antioxidant and Anti-inflammatory Research

Some benzothiazole derivatives have been identified as potential antioxidants, offering protection against oxidative stress, which is a common pathway involved in various chronic diseases including neurodegenerative disorders and cancer. The evaluation of these compounds in models of acetaminophen toxicity, for example, showcases their potential in mitigating oxidative damage and inflammation, suggesting a broad spectrum of applications in preventing or treating diseases associated with oxidative stress (Cabrera-Pérez et al., 2016).

3. Molecular Docking and Structure-Activity Relationship (SAR) Studies

The structural complexity of benzodioxane and benzothiazole analogs enables their interaction with various biological targets, as evidenced by molecular docking studies. These studies not only provide insights into the potential mechanism of action of these compounds but also help in the optimization of their therapeutic properties by understanding their structure-activity relationships. For instance, research into benzothiazolinone acetamide analogs has delved into their interactions with proteins, showcasing their potential in drug discovery and development processes (Mary et al., 2020).